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Compound of Interest

Compound Name: p-Methacryloyloxybenzoic acid

Cat. No.: B100828 Get Quote

Disclaimer: A comprehensive, officially recognized Safety Data Sheet (SDS) for p-
Methacryloyloxybenzoic acid (CAS No. 15721-10-5) is not readily available in public

databases. This guide has been compiled using information from skeletal data sheets and by

extrapolating from the safety data of structurally related compounds, namely Benzoic Acid and

Methacrylic Acid. The information herein should be used as a preliminary guideline only.

Researchers, scientists, and drug development professionals are strongly advised to consult

with their institution's Environmental Health and Safety (EHS) department for a thorough risk

assessment before handling this chemical.

Chemical and Physical Properties
Limited experimental data is available for p-Methacryloyloxybenzoic acid. The following table

summarizes the known physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b100828?utm_src=pdf-interest
https://www.benchchem.com/product/b100828?utm_src=pdf-body
https://www.benchchem.com/product/b100828?utm_src=pdf-body
https://www.benchchem.com/product/b100828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₁₀O₄ NIST, LookChem[1][2]

Molecular Weight 206.19 g/mol LookChem[1]

CAS Number 15721-10-5 NIST, LookChem[1][2]

Boiling Point 371.8 °C at 760 mmHg LookChem[1]

Flash Point 147.3 °C LookChem[1]

Density 1.23 g/cm³ LookChem[1]

Vapor Pressure 3.47E-06 mmHg at 25°C LookChem[1]

Refractive Index 1.549 LookChem[1]

Hazard Identification and GHS Classification
(Inferred)
Due to the absence of a complete SDS, a definitive GHS classification for p-
Methacryloyloxybenzoic acid cannot be provided. However, based on the hazards

associated with its structural components (benzoic acid and a methacrylate group), the

following potential hazards should be considered.

Hazard Class
Hazard Statement
(Inferred)

Basis for Inference

Skin Corrosion/Irritation H315: Causes skin irritation

Benzoic acid is a known skin

irritant. Methacrylates can also

cause skin irritation.

Serious Eye Damage/Irritation
H318: Causes serious eye

damage

Benzoic acid can cause

serious eye damage.

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation

Methacrylic acid is known to

cause respiratory irritation.

Aquatic Hazard (Acute) H402: Harmful to aquatic life
Benzoic acid is harmful to

aquatic life.
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Pictograms (Inferred):

Exclamation Mark: For skin and respiratory irritation.

Corrosion: For serious eye damage.

Signal Word (Inferred): Danger

Handling and Storage Precautions
Given the inferred hazards, stringent safety protocols must be followed when handling p-
Methacryloyloxybenzoic acid.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

minimum recommendations:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes. For

larger quantities or when generating dust, a

chemical-resistant apron or suit may be

necessary.

Respiratory Protection

If dust can be generated, a NIOSH-approved

respirator with a P2 filter for solid particles is

recommended. All respiratory protection use

should be in accordance with the institution's

respiratory protection program.

Engineering Controls
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Work with p-Methacryloyloxybenzoic acid should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Eyewash stations and safety showers must be readily accessible in the immediate work

area.

Safe Handling Practices
Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Minimize the quantity of material handled at any one time.

Storage
Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

sources of ignition.

As with other methacrylates, the presence of oxygen is often required for the inhibitor to

function effectively and prevent polymerization. Therefore, it should not be stored under an

inert atmosphere.

Experimental Protocols: General Procedure for
Handling a Potentially Hazardous Solid Chemical
The following is a generalized workflow for handling a solid chemical with unknown or inferred

hazards like p-Methacryloyloxybenzoic acid.
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Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Review available safety information (SDS of analogs)

Conduct a formal risk assessment with EHS

Don appropriate Personal Protective Equipment (PPE)

Prepare and verify functionality of engineering controls (fume hood)

Carefully weigh the required amount in the fume hood

Proceed to handling

Use appropriate tools to avoid generating dust

If dissolving, add solid to solvent slowly

Keep container closed when not in use

Decontaminate work surfaces and equipment

Proceed to cleanup

Dispose of waste in a properly labeled hazardous waste container

Remove and properly dispose of or decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

A generalized workflow for the safe handling of a potentially hazardous solid chemical.
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Logical Workflow: Decision Process for Handling
Chemicals with Incomplete Safety Data
The following diagram illustrates a logical decision-making process for researchers when faced

with a chemical that has limited safety information.

Chemical with incomplete safety data identified

Is there a close structural analog with a complete SDS?

Assume the chemical possesses the hazards of the analog

Yes

Treat as a substance of very high concern. 
 Implement stringent controls.

No

Consult with Environmental Health and Safety (EHS) for a formal risk assessment

Proceed with the experiment following all recommended safety protocols

Click to download full resolution via product page

Decision-making process for handling chemicals with limited safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide on the Safe Handling of p-
Methacryloyloxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100828#a-methacryloyloxybenzoic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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